N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide

• IUPAC Name: N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-(1,2,4-triazol-1-yl)acetamide
• InChI: InChI=1S/C15H12N6OS/c22-14(8-21-10-16-9-17-21)18-12-4-2-1-3-11(12)13-7-20-5-6-23-15(20)19-13/h1-7,9-10H,8H2,(H,18,22)
• InChI Key: NDYOEFYYOQRZMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CN3C=CSC3=N2)NC(=O)CN4C=NC=N4
• Molecular Formula: C15H12N6OS
• Molecular Weight: 324.4 g/mol

Description

N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide, also known as ITA, is a synthetic compound that has gained attention in recent years due to its potential as a therapeutic agent. ITA belongs to a class of compounds known as imidazo[2,1-b]thiazole derivatives, which have been found to exhibit a range of biological activities.

Scientific Research Applications

Facile Synthesis and Antimicrobial Evaluation

A study by Punia et al. (2021) explored the synthesis of pyrazole-imidazole-triazole hybrids, which include compounds structurally related to N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide. These compounds were evaluated for their antimicrobial activity, demonstrating significant potency against various microbial strains. The synthesis involves click reactions, showcasing a method for generating compounds with potential biomedical applications (Punia et al., 2021).

Antitumor Activity of Benzothiazole Derivatives

Yurttaş et al. (2015) synthesized benzothiazole derivatives that bear resemblance to the core structure of the compound , assessing their antitumor activity against a broad spectrum of human tumor cell lines. This research indicates the potential of such compounds in developing new anticancer therapies, emphasizing the importance of heterocyclic compounds in medicinal chemistry (Yurttaş et al., 2015).

Cytotoxic Activity of Novel Derivatives

Ding et al. (2012) designed and synthesized novel compounds with imidazo[2,1-b]thiazole scaffolds, including derivatives structurally similar to N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-(1H-1,2,4-triazol-1-yl)acetamide. These compounds were tested for their cytotoxicity against human cancer cell lines, revealing potential as inhibitors against specific cancer types. This study underlines the compound's relevance in the search for new anticancer agents (Ding et al., 2012).

Anticancer Agents with Thiazole Derivatives

Evren et al. (2019) reported the synthesis of new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and studied their anticancer activity. Although not directly mentioned, compounds in this class share functional groups and core structures with the targeted compound, indicating the broader potential of thiazole derivatives in cancer treatment research (Evren et al., 2019).